Cas no 37467-65-5 (1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one)

• Product Name: 1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one
• CAS No: 37467-65-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 922311
• PubChem ID: 3015915
• Update Time: 2025-04-19

1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-diethyl-2,6-dihydroxyphenyl)ethan-1-one
• 1-(3,5-diethyl-2,6-dihydroxyphenyl)ethanone
• DTXSID30190903
• NS00030202
• UXU73R3HY4
• SCHEMBL11116296
• Ethanone, 1-(3,5-diethyl-2,6-dihydroxyphenyl)-
• CHEMBL3274347
• NAIUVEYPIKQZIB-UHFFFAOYSA-N
• EINECS 253-516-5
• 37467-65-5

• Inchi： 1S/C12H16O3/c1-4-8-6-9(5-2)12(15)10(7(3)13)11(8)14/h6,14-15H,4-5H2,1-3H3
• InChI Key： NAIUVEYPIKQZIB-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=C(C(CC)=CC=1CC)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones